2-((2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(3,5-dimethylphenyl)acetamide

Specification

• CAS No.: 850905-65-6
• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.505
• IUPAC Name: 2-[(2-benzyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-(3,5-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C26H26N2O3/c1-18-13-19(2)15-21(14-18)27-25(29)17-31-24-10-6-9-23-22(24)11-12-28(26(23)30)16-20-7-4-3-5-8-20/h3-10,13-15H,11-12,16-17H2,1-2H3,(H,27,29)
• Standard InChI Key: QSGILUTZTXYVDY-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)COC2=CC=CC3=C2CCN(C3=O)CC4=CC=CC=C4)C

Introduction

The compound 2-((2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(3,5-dimethylphenyl)acetamide is a complex organic molecule that belongs to the class of amide derivatives. It features a unique structural framework combining a tetrahydroisoquinoline derivative with an amide group and a 3,5-dimethylphenyl moiety. This compound is of interest in medicinal chemistry due to its potential biological activity.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. Common approaches might include:

• Step 1: Formation of the tetrahydroisoquinoline core.

• Step 2: Introduction of the benzyl group.

• Step 3: Oxidation to form the 1-oxo derivative.

• Step 4: Attachment of the acetamide group.

• Step 5: Introduction of the 3,5-dimethylphenyl group.

Specific reagents and conditions would vary based on the desired yield and purity.

Potential Applications

Given its structural complexity and the presence of pharmacologically active moieties, this compound may have potential applications in medicinal chemistry, particularly in the development of therapeutic agents. Research into its pharmacological properties could yield insights into its effectiveness as a therapeutic agent.

Analytical Techniques

Structural elucidation and purity assessment of this compound can be supported by techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure.

• Mass Spectrometry (MS): Offers insights into the molecular weight and fragmentation patterns.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): Useful for assessing thermal stability.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
N-(benzo[d]dioxol-5-yl)-2-((2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide	Not specified	567.61 g/mol	Medicinal chemistry, potential therapeutic agent
Ethyl 2-(2-((2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate	Not specified	Not specified	Pharmacology, organic synthesis
2-[(2-benzyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-(2,4-dimethoxyphenyl)acetamide	C26H26N2O5	446.5 g/mol	Medicinal chemistry